(5-Chloro-2-fluoro-4-methoxyphenyl)methanol

• IUPAC Name: (5-chloro-2-fluoro-4-methoxyphenyl)methanol
• InChI: InChI=1S/C8H8ClFO2/c1-12-8-3-7(10)5(4-11)2-6(8)9/h2-3,11H,4H2,1H3
• InChI Key: DJQKPJYEOZUHSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)F)CO)Cl
• Molecular Formula: C8H8ClFO2
• Molecular Weight: 190.60 g/mol

Description

“(5-Chloro-2-fluoro-4-methoxyphenyl)methanol” is a chemical compound with the CAS Number: 1266177-72-3. It has a molecular weight of 190.6. The IUPAC name for this compound is the same as its common name.

Molecular Structure Analysis

The InChI code for “(5-Chloro-2-fluoro-4-methoxyphenyl)methanol” is 1S/C8H8ClFO2/c1-12-8-3-7 (10)5 (4-11)2-6 (8)9/h2-3,11H,4H2,1H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

It should be stored at a temperature between 2-8°C. More detailed physical and chemical properties such as melting point, boiling point, and density were not available in the search results.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

One of the primary applications of (5-Chloro-2-fluoro-4-methoxyphenyl)methanol is in the field of synthetic chemistry, where it serves as a precursor or intermediate in the synthesis of complex molecules. For instance, studies have shown its utility in stereoselective syntheses, highlighting its role in creating novel compounds with specific configurations. This aspect is crucial for developing substances with desired chemical and physical properties, such as new pharmaceuticals or materials with unique characteristics (Krow et al., 2004; Yu, 2002).

Material Science and Engineering

In material science, the compound has been implicated in the development of new materials with potential applications in electronics, photonics, and environmental remediation. For example, the enzymatic oxidative polymerization of related fluorinated phenols has led to materials exhibiting unique fluorescence properties, suggesting applications in sensing, imaging, and light-emitting devices (López et al., 2014). Similarly, advances in polymer chemistry have leveraged such compounds for producing proton exchange membranes, offering promising prospects for fuel cell technology (Wang et al., 2012).

Pharmacological and Biological Research

While direct references to (5-Chloro-2-fluoro-4-methoxyphenyl)methanol in pharmacological contexts were not identified in the provided search results, related compounds have been studied for their biological activities. Research into compounds with similar structures has explored potential medicinal applications, including their roles as intermediates in the synthesis of drugs targeting cannabinoid receptors (Katoch-Rouse & Horti, 2003). These studies underscore the importance of such compounds in the discovery and development of new therapeutic agents.

Safety and Hazards

The safety information for “(5-Chloro-2-fluoro-4-methoxyphenyl)methanol” includes several hazard statements: H315, H319, and H335. These codes correspond to specific hazards associated with the compound, such as causing skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and rinsing cautiously with water for several minutes in case of contact with eyes (P305 + P351 + P338).